molecular formula C19H21N5O4S B2691800 methyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate CAS No. 852048-69-2

methyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate

Cat. No.: B2691800
CAS No.: 852048-69-2
M. Wt: 415.47
InChI Key: OGOVIHXJQZLDQR-UHFFFAOYSA-N
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Description

Methyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate is a useful research compound. Its molecular formula is C19H21N5O4S and its molecular weight is 415.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

The synthesis of complex heterocyclic compounds often involves multi-step reactions, employing techniques such as Bohlmann-Rahtz heteroannulation and three-component cyclocondensation. For instance, the synthesis of dimethyl sulfomycinamate, a product related to thiopeptide antibiotics, demonstrates a sophisticated application of such techniques, showcasing the potential of the chemical structure for generating biologically relevant molecules (Bagley et al., 2005).

Structural Analysis and Characterization

Advanced spectroscopic and crystallographic techniques are pivotal in the structural characterization of synthesized compounds. X-ray diffraction (XRD), NMR spectroscopy, and IR spectroscopy are commonly used to elucidate the molecular structure, verify the integrity of the synthesized compound, and understand its physicochemical properties. For example, the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety involved thorough characterization to assess their potential as antibacterial agents (Azab et al., 2013).

Potential Applications

The structural motif of "methyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate" and related compounds offers a versatile scaffold for the development of molecules with potential applications in various fields, including medicinal chemistry and materials science. Research into the antibacterial activity of newly synthesized compounds, as well as their potential use in catalysis and material science, underscores the broad applicability of this chemical framework (Lahmidi et al., 2019).

Properties

IUPAC Name

methyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N5O4S/c1-10-5-6-11(2)14(7-10)24-15(8-13-9-16(25)21-18(27)20-13)22-23-19(24)29-12(3)17(26)28-4/h5-7,9,12H,8H2,1-4H3,(H2,20,21,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGOVIHXJQZLDQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)N2C(=NN=C2SC(C)C(=O)OC)CC3=CC(=O)NC(=O)N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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